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Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to addressing potential lot-to-lot variability of GA-
017, a potent LATS1/2 kinase inhibitor. By understanding the compound's mechanism of action
and implementing robust quality control experiments, users can ensure the consistency and
reproducibility of their results.

Frequently Asked Questions (FAQs)

Q1: What is GA-017 and what is its mechanism of action?

Al: GA-017 is a small molecule that acts as a potent and selective inhibitor of Large Tumor
Suppressor Kinase 1 and 2 (LATS1/2).[1][2] LATS1/2 are key components of the Hippo
signaling pathway, which plays a crucial role in regulating cell proliferation and organ size.[3]
By inhibiting LATS1/2, GA-017 prevents the phosphorylation of Yes-associated protein (YAP)
and its paralog, the transcriptional coactivator with PDZ-binding motif (TAZ).[4] This leads to
the stabilization and nuclear translocation of YAP/TAZ, where they act as transcriptional co-
activators to promote the expression of genes involved in cell proliferation and survival.[3][4]

Q2: What are the common applications of GA-017?

A2: GA-017 has been shown to promote cell proliferation, particularly under 3D culture
conditions.[1][4] It enhances the formation and growth of spheroids and organoids, making it a
valuable tool for studies in developmental biology, regenerative medicine, and cancer research.
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[4] For instance, it has been used to facilitate the ex vivo formation of mouse intestinal
organoids.[1][4]

Q3: Why is it important to assess lot-to-lot variability of GA-017?

A3: As with any biologically active small molecule, minor variations in the manufacturing
process between different production lots can potentially lead to differences in purity, isomeric
composition, or the presence of trace impurities. These variations could manifest as changes in
the compound's potency and overall biological activity, leading to inconsistent experimental
outcomes. Therefore, it is crucial to perform quality control checks on each new lot of GA-017
to ensure reproducible results.

Q4: What are the key parameters to check when qualifying a new lot of GA-017?

A4: The primary parameter to assess is the biological activity of the new lot. This is typically
done by determining its half-maximal inhibitory concentration (IC50) or half-maximal effective
concentration (EC50) in a relevant cellular assay and comparing it to the values obtained with a
previously validated lot. Visual inspection for any differences in physical appearance (color,
crystallinity) and ensuring complete solubilization are also important preliminary checks.

Troubleshooting Guide for Lot-to-Lot Variability

This guide provides a step-by-step approach to identifying and troubleshooting issues arising
from potential lot-to-lot variability of GA-017.

Visualizing the Troubleshooting Workflow

The following diagram outlines the logical steps to take when you receive a new lot of GA-017.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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